Cas no 89793-82-8 (3-Amino-5-nitro-1,2-benzisoxazole)

3-Amino-5-nitro-1,2-benzisoxazole structure
89793-82-8 structure
Product Name:3-Amino-5-nitro-1,2-benzisoxazole
CAS No:89793-82-8
MF:C7H5N3O3
MW:179.132900953293
MDL:MFCD02112721
CID:706560
PubChem ID:10678907
Update Time:2025-04-19

3-Amino-5-nitro-1,2-benzisoxazole Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-5-nitro-1,2-benzisoxazole
    • 1,2-Benzisoxazol-3-amine,5-nitro-
    • 5-nitro-1,2-benzoxazol-3-amine
    • 5-nitro-1,2-benzisoxazol-3-amine
    • 5-nitro-3-amino-1,2-benzisoxazole
    • 5-Nitro-3-amino-benzisoxazol
    • AKOS006277721
    • A861061
    • CS-0085342
    • 5-nitrobenzo[d]isoxazol-3-amine
    • AC-27283
    • SCHEMBL6962602
    • DTXSID80443350
    • FT-0646687
    • MFCD02112721
    • DS-0422
    • 89793-82-8
    • MDL： MFCD02112721
    • Inchi： 1S/C7H5N3O3/c8-7-5-3-4(10(11)12)1-2-6(5)13-9-7/h1-3H,(H2,8,9)
    • InChI Key： KIQGBLRPXXDRBZ-UHFFFAOYSA-N
    • SMILES： O1C2C=CC(=CC=2C(N)=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 179.03300
  • Monoisotopic Mass: 179.03309103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 97.9Ų

Experimental Properties

  • Density: 1.576
  • Boiling Point: 421.248°C at 760 mmHg
  • Flash Point: 208.564°C
  • Refractive Index: 1.728
  • PSA: 97.87000
  • LogP: 2.42260

3-Amino-5-nitro-1,2-benzisoxazole Security Information

3-Amino-5-nitro-1,2-benzisoxazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Amino-5-nitro-1,2-benzisoxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A615060-100mg
3-Amino-5-nitro-1,2-benzisoxazole
 89793-82-8
100mg
 $ 121.00 2023-04-19
TRC
A615060-250mg
3-Amino-5-nitro-1,2-benzisoxazole
 89793-82-8
250mg
 $ 253.00 2023-04-19
TRC
A615060-500mg
3-Amino-5-nitro-1,2-benzisoxazole
 89793-82-8
500mg
 $ 374.00 2023-04-19
TRC
A615060-1g
3-Amino-5-nitro-1,2-benzisoxazole
 89793-82-8
1g
 $ 534.00 2023-04-19
Chemenu
CM158370-1g
3-Amino-5-nitro-1,2-benzisoxazole
 89793-82-8 95%
1g
 $192 2021-06-08
Chemenu
CM158370-5g
3-Amino-5-nitro-1,2-benzisoxazole
 89793-82-8 95%
5g
 $529 2021-06-08
Chemenu
CM158370-10g
3-Amino-5-nitro-1,2-benzisoxazole
 89793-82-8 95%
10g
 $795 2021-06-08
Chemenu
CM158370-25g
3-Amino-5-nitro-1,2-benzisoxazole
 89793-82-8 95%
25g
 $1595 2021-06-08
Ambeed
A169137-1g
3-Amino-5-nitro-1,2-benzisoxazole
 89793-82-8 95%
1g
 $245.0 2025-04-15
Ambeed
A169137-5g
3-Amino-5-nitro-1,2-benzisoxazole
 89793-82-8 98+%
5g
 $751.0 2023-06-14

3-Amino-5-nitro-1,2-benzisoxazole Production Method

3-Amino-5-nitro-1,2-benzisoxazole Related Literature

Related Categories

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